Cas no 1805950-79-1 (Methyl 2-bromo-6-(bromomethyl)-3-(difluoromethyl)pyridine-4-acetate)

• Product Name: Methyl 2-bromo-6-(bromomethyl)-3-(difluoromethyl)pyridine-4-acetate
• CAS No: 1805950-79-1
• MF: C₁₀H₉Br₂F₂NO₂
• MW: 372.988768339157
• CID: 4863634
• Update Time: 2025-06-12

Methyl 2-bromo-6-(bromomethyl)-3-(difluoromethyl)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-6-(bromomethyl)-3-(difluoromethyl)pyridine-4-acetate

• Inchi： 1S/C10H9Br2F2NO2/c1-17-7(16)3-5-2-6(4-11)15-9(12)8(5)10(13)14/h2,10H,3-4H2,1H3
• InChI Key： ZAYFOJUNZHIWPX-UHFFFAOYSA-N
• SMILES： BrC1=C(C(F)F)C(=CC(CBr)=N1)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 269
• XLogP3: 2.9
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2-bromo-6-(bromomethyl)-3-(difluoromethyl)pyridine-4-acetate

Comprehensive Overview of Methyl 2-bromo-6-(bromomethyl)-3-(difluoromethyl)pyridine-4-acetate (CAS No. 1805950-79-1)

Methyl 2-bromo-6-(bromomethyl)-3-(difluoromethyl)pyridine-4-acetate (CAS No. 1805950-79-1) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique bromomethyl and difluoromethyl functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring a pyridine core, enables versatile reactivity, making it a valuable building block for drug discovery and material science.

The growing interest in fluorinated compounds and halogenated pyridines has positioned Methyl 2-bromo-6-(bromomethyl)-3-(difluoromethyl)pyridine-4-acetate as a focal point in modern synthetic chemistry. Researchers are particularly drawn to its potential in developing next-generation agrochemicals and pharmaceutical intermediates, as the incorporation of fluorine and bromine atoms often enhances metabolic stability and bioavailability. This aligns with current trends in green chemistry and sustainable synthesis, where efficiency and selectivity are paramount.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for Methyl 2-bromo-6-(bromomethyl)-3-(difluoromethyl)pyridine-4-acetate?" The answer lies in multi-step protocols involving halogenation, esterification, and functional group interconversion. Recent advancements in catalytic methods have streamlined its production, reducing waste and improving yields. Additionally, its role in cross-coupling reactions (e.g., Suzuki-Miyaura or Buchwald-Hartwig) has been explored, further expanding its utility in medicinal chemistry.

Another trending topic is the compound's potential in crop protection. With increasing global demand for high-efficiency pesticides, Methyl 2-bromo-6-(bromomethyl)-3-(difluoromethyl)pyridine-4-acetate has been investigated as a precursor for novel insecticides and fungicides. Its difluoromethyl moiety is known to mimic hydrogen-bonding interactions, a property leveraged in designing enzyme inhibitors. This has sparked discussions on platforms like ResearchGate regarding its structure-activity relationships (SAR) in agrochemical applications.

From a technical perspective, the compound's physical and chemical properties are frequently queried in databases like SciFinder. It typically appears as a white to off-white crystalline solid with moderate solubility in organic solvents such as dichloromethane and dimethyl sulfoxide (DMSO). Stability studies indicate that it should be stored under inert conditions to prevent degradation, a detail crucial for laboratory handling and industrial-scale production.

In the context of intellectual property, patents referencing CAS 1805950-79-1 often highlight its use in proprietary drug formulations. For instance, several 2022-2023 patent filings describe derivatives of this compound as kinase inhibitors for oncology targets. This underscores its relevance in precision medicine, where heterocyclic scaffolds are indispensable for modulating protein-ligand interactions.

Environmental and regulatory considerations are also prominent in discussions about this chemical. While not classified as hazardous under major GHS categories, proper waste disposal protocols are recommended due to its organobromine content. Analytical methods like HPLC and LC-MS are commonly employed for purity assessment, ensuring compliance with ICH guidelines for pharmaceutical intermediates.

Future research directions for Methyl 2-bromo-6-(bromomethyl)-3-(difluoromethyl)pyridine-4-acetate may explore its bioconjugation potential or incorporation into metal-organic frameworks (MOFs) for catalytic applications. As the scientific community continues to prioritize atom economy and click chemistry, this compound's modular design offers ample opportunities for innovation in molecular design.